Cas no 1380156-55-7 (2-amino-3-(1H-indol-7-yl)propan-1-ol)

• Product Name: 2-amino-3-(1H-indol-7-yl)propan-1-ol
• CAS No: 1380156-55-7
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 6388334
• PubChem ID: 130812645
• Update Time: 2025-05-22

2-amino-3-(1H-indol-7-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(1H-indol-7-yl)propan-1-ol
• 1380156-55-7
• EN300-1774990

• Inchi： 1S/C11H14N2O/c12-10(7-14)6-9-3-1-2-8-4-5-13-11(8)9/h1-5,10,13-14H,6-7,12H2
• InChI Key： AYSANPJCLZUZHB-UHFFFAOYSA-N
• SMILES： OCC(CC1C=CC=C2C=CNC=12)N

Computed Properties

• Exact Mass: 190.110613074g/mol
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 62Ų

Additional information on 2-amino-3-(1H-indol-7-yl)propan-1-ol

Comprehensive Overview of 2-amino-3-(1H-indol-7-yl)propan-1-ol (CAS No. 1380156-55-7): Properties, Applications, and Research Insights

The compound 2-amino-3-(1H-indol-7-yl)propan-1-ol (CAS No. 1380156-55-7) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Characterized by an indole core linked to an amino alcohol moiety, this compound exhibits versatile properties that make it valuable for drug discovery and organic synthesis. Its molecular formula, C₁₁H₁₄N₂O, and distinct functional groups contribute to its reactivity and potential biological activity.

In recent years, the demand for indole derivatives like 2-amino-3-(1H-indol-7-yl)propan-1-ol has surged due to their role in modulating neurotransmitter pathways and enzyme interactions. Researchers are particularly interested in its potential applications for neurological disorders, given its structural similarity to tryptophan-derived metabolites. The compound's CAS No. 1380156-55-7 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry.

From a synthetic perspective, 2-amino-3-(1H-indol-7-yl)propan-1-ol serves as a key intermediate for designing more complex molecules. Its amino alcohol functionality allows for further derivatization, enabling the creation of libraries for high-throughput screening. Laboratories often optimize its synthesis via reductive amination or asymmetric catalysis, topics trending in organic chemistry forums and AI-driven research tools.

The compound's physicochemical properties, such as solubility in polar solvents and stability under physiological conditions, are critical for formulation studies. Analytical techniques like HPLC and NMR are commonly employed to validate its purity, a topic frequently queried in search engines by quality control professionals. Additionally, its indole-7-yl substitution pattern distinguishes it from other analogs, influencing its binding affinity in biological targets.

Emerging trends highlight the role of CAS No. 1380156-55-7 in green chemistry initiatives. Researchers explore solvent-free synthesis and biocatalytic routes to produce this compound sustainably—a hotspot in ESG-focused research. Such advancements align with global demands for eco-friendly pharmaceutical manufacturing, often discussed in AI-generated literature reviews.

In conclusion, 2-amino-3-(1H-indol-7-yl)propan-1-ol represents a multifaceted tool for drug development and chemical innovation. Its CAS No. 1380156-55-7 serves as a gateway to deeper explorations in bioactive molecule design, resonating with both academic and industrial audiences. Future studies may unlock its full potential in targeted therapies and material science applications.